![molecular formula C18H13N7O3 B3292803 3-nitro-N'-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide CAS No. 881073-45-6](/img/structure/B3292803.png)
3-nitro-N'-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide
Overview
Description
1H-Pyrazolo[3,4-d]pyrimidines are a group of heterocyclic compounds that present two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-d]pyrimidines have been described, which are included in more than 5500 references . These compounds have attracted the interest of medicinal chemists due to their close similarity with the purine bases adenine and guanine .
Synthesis Analysis
The synthesis of 1H-pyrazolo[3,4-d]pyrimidines often involves the use of a 1-substituted 3-methyl-1H-pyrazole or a 1-substituted 1H-pyrazole as a starting material .Molecular Structure Analysis
1H-Pyrazolo[3,4-d]pyrimidines are composed of a pyrazole and a pyrimidine ring . They can present two isomeric structures: 1H-pyrazolo[3,4-d]pyrimidines and 2H-pyrazolo[3,4-d]pyrimidines .Chemical Reactions Analysis
The chemical reactions involving 1H-pyrazolo[3,4-d]pyrimidines are diverse and depend on the specific substituents present on the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of 1H-pyrazolo[3,4-d]pyrimidines can vary greatly depending on their specific structure and substituents .Mechanism of Action
Target of Action
The primary target of 3-nitro-N’-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, specifically in the transition from the G1 phase to the S phase . Inhibition of CDK2 can lead to cell cycle arrest, making it an appealing target for cancer treatment .
Mode of Action
This compound interacts with CDK2, inhibiting its activity . This results in the disruption of the cell cycle progression .
Biochemical Pathways
The inhibition of CDK2 affects the cell cycle progression, specifically blocking the transition from the G1 phase to the S phase . This leads to cell cycle arrest and can induce apoptosis in tumor cells . The downstream effects of this inhibition can vary depending on the specific cellular context, but generally result in decreased proliferation of cancer cells .
Result of Action
The compound has shown significant inhibitory activity against CDK2, leading to cell cycle arrest and potential induction of apoptosis . It has demonstrated cytotoxic activities against various cancer cell lines, including MCF-7 and HCT-116, with IC50 values in the nanomolar range . This suggests that the compound could have potent anti-cancer effects.
Advantages and Limitations for Lab Experiments
3-nitro-N'-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide has several advantages for lab experiments. It is a potent and specific blocker of chloride channels, making it a useful tool for studying the role of chloride channels in various biological processes. This compound is also relatively easy to synthesize and has a long shelf life.
However, this compound also has some limitations for lab experiments. It has been shown to have off-target effects on other ion channels, which can complicate the interpretation of experimental results. In addition, this compound can be toxic to cells at high concentrations, which can limit its use in some experiments.
Future Directions
There are several future directions for the study of 3-nitro-N'-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide. One area of research is the development of more potent and specific chloride channel blockers. Another area of research is the development of this compound derivatives with improved pharmacokinetic properties, such as increased solubility and bioavailability. Additionally, this compound could be used in combination with other drugs to enhance their therapeutic effects. Finally, further studies are needed to better understand the role of chloride channels in various biological processes and to identify potential therapeutic targets for diseases associated with chloride channel dysfunction.
Conclusion
In conclusion, this compound is a potent chloride channel blocker that has been extensively studied for its various biological properties. It has been used in scientific research to study the role of chloride channels in various biological processes and has shown promise as a potential therapeutic agent for various diseases. While this compound has several advantages for lab experiments, it also has some limitations that must be considered. Further research is needed to fully understand the potential of this compound and its derivatives for therapeutic applications.
Scientific Research Applications
3-nitro-N'-(1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide has been extensively used in scientific research for its ability to block chloride channels. It has been used to study the role of chloride channels in various biological processes, including cell volume regulation, ion transport, and signal transduction. This compound has also been used to study the effects of chloride channel blockers on the immune system, particularly in the context of inflammation.
properties
IUPAC Name |
3-nitro-N'-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)benzohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13N7O3/c26-18(12-5-4-8-14(9-12)25(27)28)23-22-16-15-10-21-24(17(15)20-11-19-16)13-6-2-1-3-7-13/h1-11H,(H,23,26)(H,19,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSCOYOLKWAEZGK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C3=NC=NC(=C3C=N2)NNC(=O)C4=CC(=CC=C4)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13N7O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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